Cas no 2648997-28-6 (3-(2-isocyanatoethyl)imidazo1,2-apyridine)
3-(2-isocyanatoethyl)imidazo1,2-apyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-isocyanatoethyl)imidazo1,2-apyridine
- EN300-1770741
- 2648997-28-6
- 3-(2-isocyanatoethyl)imidazo[1,2-a]pyridine
-
- Inchi: 1S/C10H9N3O/c14-8-11-5-4-9-7-12-10-3-1-2-6-13(9)10/h1-3,6-7H,4-5H2
- InChI Key: DBZJXMKDTDGFJB-UHFFFAOYSA-N
- SMILES: O=C=NCCC1=CN=C2C=CC=CN12
Computed Properties
- Exact Mass: 187.074561919g/mol
- Monoisotopic Mass: 187.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 46.7Ų
3-(2-isocyanatoethyl)imidazo1,2-apyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1770741-0.05g |
3-(2-isocyanatoethyl)imidazo[1,2-a]pyridine |
2648997-28-6 | 0.05g |
$1020.0 | 2023-09-20 | ||
| Enamine | EN300-1770741-0.1g |
3-(2-isocyanatoethyl)imidazo[1,2-a]pyridine |
2648997-28-6 | 0.1g |
$1068.0 | 2023-09-20 | ||
| Enamine | EN300-1770741-0.25g |
3-(2-isocyanatoethyl)imidazo[1,2-a]pyridine |
2648997-28-6 | 0.25g |
$1117.0 | 2023-09-20 | ||
| Enamine | EN300-1770741-0.5g |
3-(2-isocyanatoethyl)imidazo[1,2-a]pyridine |
2648997-28-6 | 0.5g |
$1165.0 | 2023-09-20 | ||
| Enamine | EN300-1770741-1.0g |
3-(2-isocyanatoethyl)imidazo[1,2-a]pyridine |
2648997-28-6 | 1g |
$1214.0 | 2023-06-03 | ||
| Enamine | EN300-1770741-2.5g |
3-(2-isocyanatoethyl)imidazo[1,2-a]pyridine |
2648997-28-6 | 2.5g |
$2379.0 | 2023-09-20 | ||
| Enamine | EN300-1770741-5.0g |
3-(2-isocyanatoethyl)imidazo[1,2-a]pyridine |
2648997-28-6 | 5g |
$3520.0 | 2023-06-03 | ||
| Enamine | EN300-1770741-10.0g |
3-(2-isocyanatoethyl)imidazo[1,2-a]pyridine |
2648997-28-6 | 10g |
$5221.0 | 2023-06-03 | ||
| Enamine | EN300-1770741-1g |
3-(2-isocyanatoethyl)imidazo[1,2-a]pyridine |
2648997-28-6 | 1g |
$1214.0 | 2023-09-20 | ||
| Enamine | EN300-1770741-5g |
3-(2-isocyanatoethyl)imidazo[1,2-a]pyridine |
2648997-28-6 | 5g |
$3520.0 | 2023-09-20 |
3-(2-isocyanatoethyl)imidazo1,2-apyridine Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 3-(2-isocyanatoethyl)imidazo1,2-apyridine
Introduction to 3-(2-isocyanatoethyl)imidazo1,2-apyridine (CAS No. 2648997-28-6)
3-(2-isocyanatoethyl)imidazo1,2-apyridine, a compound with the chemical identifier CAS No. 2648997-28-6, represents a significant advancement in the realm of pharmaceutical chemistry. This heterocyclic compound, featuring an imidazo[1,2-a]pyridine core substituted with a 2-isocyanatoethyl group, has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The unique structural configuration of this molecule imparts distinct chemical properties that make it a valuable scaffold for designing novel therapeutic agents.
The imidazo[1,2-a]pyridine moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. This particular derivative, 3-(2-isocyanatoethyl)imidazo1,2-apyridine, has been extensively studied for its potential in modulating biological pathways associated with inflammation, cancer, and infectious diseases. The presence of the isocyanatoethyl group introduces a reactive site that can undergo further functionalization, enabling the synthesis of a diverse array of derivatives with tailored biological activities.
Recent research has highlighted the significance of this compound in the development of small-molecule inhibitors. Studies have demonstrated that derivatives of 3-(2-isocyanatoethyl)imidazo1,2-apyridine exhibit potent inhibitory effects on enzymes and receptors involved in disease pathogenesis. For instance, modifications to the imidazo[1,2-a]pyridine core have led to compounds with enhanced binding affinity and selectivity for target proteins. These findings underscore the compound's potential as a lead structure in drug discovery initiatives.
The reactivity of the isocyanatoethyl group provides a strategic handle for conjugation with other bioactive molecules, facilitating the development of prodrugs or targeted delivery systems. This adaptability has opened up new avenues for therapeutic intervention, particularly in oncology and immunotherapy. Researchers have leveraged this reactivity to create conjugates that exhibit improved pharmacokinetic profiles or enhanced tumor-specific delivery.
In the context of oncology research, 3-(2-isocyanatoethyl)imidazo1,2-apyridine and its derivatives have been investigated for their ability to inhibit kinases and other enzymes overexpressed in cancer cells. Preclinical studies have shown promising results in reducing tumor growth and metastasis when these compounds are administered orally or intravenously. The ability to fine-tune the chemical structure has allowed scientists to optimize solubility, bioavailability, and metabolic stability, critical factors for successful clinical translation.
The compound's interaction with biological targets is further illuminated by computational studies employing molecular modeling techniques. These studies have provided insights into the binding modes of 3-(2-isocyanatoethyl)imidazo1,2-apyridine derivatives at various receptors and enzymes. Such knowledge is invaluable for rational drug design, enabling chemists to predict and modulate biological activity more effectively.
Beyond its applications in oncology, this compound has shown promise in addressing infectious diseases. The imidazo[1,2-a]pyridine scaffold is known to interact with viral proteases and other essential enzymes in pathogens. Derivatives of 3-(2-isocyanatoethyl)imidazo1,2-apyridine have been explored as potential antiviral agents, demonstrating efficacy against a range of viruses by inhibiting critical replication steps.
The synthesis of 3-(2-isocyanatoethyl)imidazo1,2-apyridine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for preclinical and clinical studies. The availability of high-quality starting materials has been instrumental in these efforts.
The pharmacological profile of this compound continues to be refined through structural optimization studies. Researchers are exploring various substituents on the imidazo[1,2-a]pyridine core and the isocyanatoethyl group to enhance potency and selectivity. These efforts are supported by high-throughput screening technologies that allow rapid evaluation of large libraries of derivatives.
In conclusion, 3-(2-isocyanatoethyl)imidazo1,2-apyridine (CAS No. 2648997-28-6) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique chemical properties and reactivity make it a versatile scaffold for drug discovery across multiple therapeutic areas. As research progresses, this compound is poised to play an increasingly significant role in addressing unmet medical needs.
2648997-28-6 (3-(2-isocyanatoethyl)imidazo1,2-apyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)